Cas no 52439-84-6 (Arachidene (9CI))

• Product Name: Arachidene (9CI)
• CAS No: 52439-84-6
• MF: C₂₀H₄₀
• MW: 280.531606674194
• CID: 370746
• PubChem ID: 18936
• Update Time: 2025-04-19

Arachidene (9CI) Chemical and Physical Properties

Names and Identifiers

• Arachidene (9CI)
• Arachiden
• arachidene
• J-019632
• alpha-Eicosene
• EINECS 300-202-1
• NS00008143
• AKOS015913014
• EC 300-202-1
• cosen
• UNII-6BHH7ZD637
• Icos-1-ene
• DTXSID1029257
• AI3-36496
• 1-Eicosene, technical grade, 80%
• Q2419305
• LMFA11000314
• DTXCID609257
• NSC 77138
• NSC77138
• 3452-07-1
• 6BHH7ZD637
• NSC-77138
• CHEBI:198481
• .
• Eicos-1-ene
• Eicosene
• Cetyl ethylene
• 1-Icosene
• CS-0204584
• 1-icosadecene
• D90564
• AS-75616
• Alkenes, C20-24 alpha-
• 27323-11-1
• Neodene 20
• NEODENE C 20
• 1-EICOSENE
• EC 222-374-6
• 52439-84-6
• 1-Eicosene, tech grade
• MFCD00009013
• Arachydene
• A.-Eicosene
• .alpha.-Eicosene
• EINECS 222-374-6
• E0774
• Methylene nonadecane
• 1-Eicosene, technical grade
• FT-0634862
• 27400-78-8
• 1-Eicosene, analytical standard
• 1-eicosadecene

• Inchi： 1S/C20H40/c1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h3H,1,4-20H2,2H3
• InChI Key： VAMFXQBUQXONLZ-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCC=C)CCCCCCCCC

Computed Properties

• Exact Mass: 280.313
• Monoisotopic Mass: 280.313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 17
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless crystal
• Density: 0.792
• Melting Point: 26-30 °C(lit.)
• Boiling Point: 151 °C1.5 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.446
• LogP: 7.82400